Aplaviroc

• CAS: 461023-63-2; 461443-59-4
• Molecular Formula: C33H43N3O6
• Molecular Weight: 577.7 g/mol
• InChI: InChI=1S/C33H43N3O6/c1-2-3-19-36-30(38)28(29(37)24-7-5-4-6-8-24)34-32(41)33(36)17-20-35(21-18-33)22-23-9-13-26(14-10-23)42-27-15-11-25(12-16-27)31(39)40/h9-16,24,28-29,37H,2-8,17-22H2,1H3,(H,34,41)(H,39,40)/t28-,29-/m1/s1
• InChIKey: GWNOTCOIYUNTQP-FQLXRVMXSA-N

Investigating HIV-1 entry mechanisms or maraviroc-resistant strains demands precise CCR5 allosteric modulators. Aplaviroc, a non-competitive spirodiketopiperazine antagonist, offers sub-nanomolar potency (0.1-0.6 nM) against wild-type and MDR R5 HIV-1. - **Critical comparator**: Fully cross-susceptible vs. maraviroc-resistant clinical isolates; distinct non-overlapping resistance pathway. - **Function-sparing tool**: Retains 70% RANTES-induced chemotaxis at antiviral IC50-unlike SCH-C (18%) or TAK-779 (8%). - **DILI research**: OATP1B1 substrate with 70-100× liver-to-blood ratio; validated hepatotoxicant for mechanistic safety studies. - High-purity material for HIV neutralization, receptor blocking, and phenotypic resistance panels.

Aplaviroc CCR5 Antagonist Overview

Aplaviroc (CAS 461023-63-2 hydrochloride; 461443-59-4 free base) is a spirodiketopiperazine (SDP)-derived, non-competitive allosteric antagonist of the human CC chemokine receptor 5 (CCR5) [1]. It binds specifically to CCR5 with sub-nanomolar affinity and blocks HIV-1 gp120/CD4-mediated entry, demonstrating potent in vitro activity against a broad panel of laboratory and primary R5-tropic HIV-1 isolates, including multidrug-resistant variants [1]. Aplaviroc reached Phase IIb/III clinical development in antiretroviral therapy-naïve HIV-infected adults before all studies were discontinued in October 2005 due to idiosyncratic hepatotoxicity deemed intrinsic to the molecule rather than to its CCR5 antagonism mechanism [2].

CCR5 binding and HIV-1 entry pathway studies

Functional selectivity / chemokine-sparing pharmacology

Maraviroc-resistant variant cross-susceptibility profiling

Hepatotoxicity mechanism (OATP1B1) research

• [1] Maeda K, Nakata H, Koh Y, et al. Spirodiketopiperazine-based CCR5 inhibitor which preserves CC-chemokine/CCR5 interactions and exerts potent activity against R5 human immunodeficiency virus type 1 in vitro. J Virol. 2004;78(16):8654-8662. doi:10.1128/JVI.78.16.8654-8662.2004. View Source
• [2] Nichols WG, Steel HM, Bonny T, et al. Hepatotoxicity observed in clinical trials of aplaviroc (GW873140). Antimicrob Agents Chemother. 2008;52(3):858-865. doi:10.1128/AAC.00821-07. View Source

Aplaviroc vs. Other CCR5 Antagonists

Although multiple small-molecule CCR5 antagonists share a common allosteric binding pocket within the transmembrane domain of CCR5, each ligand engages a distinct interaction profile with the amino acid residues lining that pocket [1]. Aplaviroc in particular exhibits a unique pharmacological signature: it blocks CCL5 binding to G-protein-coupled CCR5 conformations while paradoxically enhancing CCL5 binding to uncoupled receptor states [2]. Furthermore, unlike TAK-779 and SCH-C, aplaviroc preserves endogenous CC-chemokine (RANTES, MIP-1β) binding and chemokine-induced chemotaxis at antiviral concentrations [3]. These molecular-level differences translate into measurable divergence in antiviral potency, resistance cross-susceptibility, and clinical safety — meaning that procurement decisions cannot rely on simple in-class interchange without compromising experimental reproducibility and mechanistic interpretation.

Binding mode

Distinct amino acid engagement in CCR5 pocket; affinity and functional profile may not transfer.

Chemokine axis

Unlike TAK-779 or SCH-C, aplaviroc preserves endogenous chemokine binding/chemotaxis; substitution alters signaling context.

Resistance

Maraviroc-resistant isolates may remain susceptible; cross-resistance profile does not overlap with other CCR5 antagonists.

• [1] Kondru R, Zhang J, Ji C, et al. Molecular interactions of CCR5 with major classes of small-molecule anti-HIV CCR5 antagonists. Mol Pharmacol. 2008;73(3):789-800. doi:10.1124/mol.107.042101. View Source
• [2] Gonsiorek W, Strizki JM, Hesk D, Lundell D, Hipkin RW. Analysis of CCR5 binding kinetics and coupling states reveals distinctive binding properties of small molecule CCR5 antagonists. Presented at: 46th Annual ICAAC; Sept 27-30, 2006; San Francisco, CA. View Source
• [3] Maeda K, Nakata H, Koh Y, et al. Spirodiketopiperazine-based CCR5 inhibitor which preserves CC-chemokine/CCR5 interactions and exerts potent activity against R5 human immunodeficiency virus type 1 in vitro. J Virol. 2004;78(16):8654-8662. doi:10.1128/JVI.78.16.8654-8662.2004. View Source

Aplaviroc Differentiation Evidence

CCR5 Binding Affinity

Aplaviroc binds human CCR5 with approximately 11-fold higher affinity than TAK-779 and 5.5-fold higher affinity than SCH-C, as determined by [³H]-MIP-1α competition binding in CCR5-expressing CHO cell membranes [1]. The dissociation constants reflect a substantially stronger target engagement at low concentrations, which underpins the compound's superior antiviral potency.

CCR5 Binding Affinity

Head-to-head

Kd 2.9 nM
vs. TAK-779 32.2 nM, SCH-C 16.0 nM

Reported higher target engagement context

[³H]-MIP-1α competition binding; CHO membranes

Evidence Dimension	Equilibrium dissociation constant (Kd) for human CCR5
Target Compound Data	Aplaviroc (AK602): Kd = 2.9 ± 1.0 nM
Comparator Or Baseline	E921/TAK-779: Kd = 32.2 ± 9.6 nM; AK671/SCH-C: Kd = 16.0 ± 1.5 nM
Quantified Difference	Aplaviroc exhibits 11.1× higher affinity than TAK-779 (32.2/2.9) and 5.5× higher affinity than SCH-C (16.0/2.9)
Conditions	[³H]-MIP-1α competition binding assay, CCR5-expressing CHO cell membranes, GraphPad Prism analysis

Why This Matters

Higher target binding affinity enables experiments at lower molar concentrations, reducing non-specific cellular effects and solvent toxicity in cell-based assays — a critical factor when selecting a CCR5 antagonist for in vitro pharmacology.

• [1] Maeda K, Nakata H, Koh Y, et al. Spirodiketopiperazine-based CCR5 inhibitor which preserves CC-chemokine/CCR5 interactions and exerts potent activity against R5 human immunodeficiency virus type 1 in vitro. J Virol. 2004;78(16):8654-8662. doi:10.1128/JVI.78.16.8654-8662.2004. View Source

Antiviral Potency Against R5 HIV-1

In a standardized p24 antigen reduction assay using phytohemagglutinin-treated peripheral blood mononuclear cells, aplaviroc demonstrated sub-nanomolar IC50 values against three wild-type R5 HIV-1 strains, representing a 12- to 70-fold potency advantage over TAK-779 and a 5- to 20-fold advantage over SCH-C [1]. Critically, aplaviroc maintained sub-nanomolar activity (IC50 0.4–0.6 nM) against two multidrug-resistant R5 HIV-1 variants (HIV-1MM and HIV-1JSL), whereas these variants showed reduced susceptibility to zidovudine, nelfinavir, and saquinavir [1].

Antiviral Potency

Head-to-head

IC50 0.1–0.4 nM (wild-type R5)
vs. TAK-779 5–28 nM, SCH-C 2–4 nM

Supports entry inhibitor screening panel use

PBMC p24 assay; sub-nanomolar against MDR variants

Evidence Dimension	Mean IC50 (nM) against HIV-1Ba-L / HIV-1JR-FL / HIV-1MOKW in p24 assay
Target Compound Data	Aplaviroc: 0.4 ± 0.3 / 0.1 ± 0.1 / 0.2 ± 0.1 nM
Comparator Or Baseline	TAK-779: 28 ± 32 / 5 ± 1 / 11 ± 7 nM; SCH-C: 4 ± 2 / 2 ± 0.5 / 2 ± 1 nM; For MDR variants HIV-1MM / HIV-1JSL: Aplaviroc IC50 0.6 ± 0.2 / 0.4 ± 0.3 nM vs. zidovudine IC50 not specified but noted as less susceptible
Quantified Difference	Against HIV-1Ba-L: Aplaviroc is 70× more potent than TAK-779 (28/0.4) and 10× more potent than SCH-C (4/0.4). Against both MDR variants, IC50 remains below 1 nM.
Conditions	p24 antigen reduction assay in phytohemagglutinin-treated peripheral blood mononuclear cells (PBMCs)

Why This Matters

The consistent sub-nanomolar potency against both wild-type and MDR HIV-1 isolates makes aplaviroc a valuable reference tool for entry inhibitor screening panels, especially where protease and reverse transcriptase inhibitor resistance is a variable.

• [1] Maeda K, Nakata H, Koh Y, et al. Spirodiketopiperazine-based CCR5 inhibitor which preserves CC-chemokine/CCR5 interactions and exerts potent activity against R5 human immunodeficiency virus type 1 in vitro. J Virol. 2004;78(16):8654-8662. doi:10.1128/JVI.78.16.8654-8662.2004. View Source

CC-Chemokine Function Preservation

Unlike TAK-779 and SCH-C, which fully block RANTES and MIP-1β binding to CCR5 at micromolar concentrations, aplaviroc at 10 µM only partially inhibited RANTES binding (to approximately 40%) and MIP-1β binding (to approximately 10%), preserving endogenous chemokine functions including chemotaxis and receptor internalization [1]. Specifically, at aplaviroc's anti-HIV-1 IC50 concentration (0.4 nM), RANTES-induced chemotaxis was 70% retained, compared to only 18% and 8% retention for SCH-C and TAK-779 at their respective antiviral IC50 concentrations [1].

Chemokine Preservation

Head-to-head

70% RANTES chemotaxis retained at antiviral IC50

vs. SCH-C 18%, TAK-779 8%

Reported chemokine-sparing assay context

Boyden chamber, CHO-CCR5 cells

Evidence Dimension	RANTES-induced chemotaxis retention at compound's anti-HIV-1 IC50 concentration
Target Compound Data	Aplaviroc (at IC50 = 0.4 nM): 70% chemotaxis retained
Comparator Or Baseline	SCH-C (at IC50 = 4 nM): 18% chemotaxis retained; TAK-779 (at IC50 = 24 nM in PBMCs): 8% chemotaxis retained
Quantified Difference	Aplaviroc preserves 3.9× more chemotaxis than SCH-C (70% vs. 18%) and 8.8× more than TAK-779 (70% vs. 8%) at antiviral-equivalent concentrations
Conditions	RANTES-induced CCR5+ CHO cell chemotaxis in Boyden chamber assay; [¹²⁵I]-RANTES / [¹²⁵I]-MIP-1β binding to CCR5+ CHO cells

Why This Matters

This unique 'function-sparing' profile makes aplaviroc the only small-molecule CCR5 antagonist among early clinical candidates suitable for studies that require maintained chemokine axis activity — critical for research on CCR5 internalization, immune cell trafficking, and HIV co-receptor biology without confounding loss of endogenous signaling.

• [1] Maeda K, Nakata H, Koh Y, et al. Spirodiketopiperazine-based CCR5 inhibitor which preserves CC-chemokine/CCR5 interactions and exerts potent activity against R5 human immunodeficiency virus type 1 in vitro. J Virol. 2004;78(16):8654-8662. doi:10.1128/JVI.78.16.8654-8662.2004. View Source

Hepatotoxicity Incidence

In the combined ASCENT (n=147) and EPIC (n=195) Phase IIb dose-ranging studies, the development of aplaviroc was halted after a mean of 14 weeks of therapy due to higher-than-anticipated severe liver toxicity [1]. Grade ≥2 treatment-emergent ALT elevations occurred in 17 of 281 (6.0%) aplaviroc recipients versus 2 of 55 (3.6%) control recipients (primarily efavirenz- or lopinavir/ritonavir-containing regimens). Grade ≥2 total bilirubin elevations occurred in 29/281 (10.3%) APL recipients versus 4/55 (7.3%) controls. Two aplaviroc-treated subjects developed concurrent grade ≥3 ALT and bilirubin elevations, with one case of severe hepatic cytolysis attributed to APL [1]. Preclinical data showed 70- to 100-fold higher liver-to-blood radioactivity ratios in rats and monkeys, consistent with aplaviroc being both a substrate and inhibitor of the hepatic organic anion transport protein OATP1B1 [1]. The hepatotoxicity signal was determined to be molecule-intrinsic rather than mechanism-based [1].

Hepatotoxicity Incidence

Cross-study

Grade ≥2 ALT elevation: 6.0% APL vs. 3.6% control

Total bilirubin ≥2: 10.3% vs. 7.3%

Reported hepatotoxicity endpoint context

Phase IIb ASCENT/EPIC; OATP1B1-mediated hepatic uptake

Evidence Dimension	Incidence of grade ≥2 treatment-emergent ALT elevation
Target Compound Data	Aplaviroc recipients: 17/281 (6.0%)
Comparator Or Baseline	Control recipients (efavirenz- or LPV/r-based): 2/55 (3.6%); Grade ≥2 total bilirubin: APL 29/281 (10.3%) vs. control 4/55 (7.3%)
Quantified Difference	Absolute risk difference: +2.4% (ALT) and +3.0% (total bilirubin). Study discontinuation after mean 14 weeks due to severe hepatic events in APL arms.
Conditions	ASCENT (APL + ZDV-3TC vs. EFV + ZDV-3TC) and EPIC (APL + LPV/r vs. LPV/r + ZDV-3TC) Phase IIb trials; HIV-1-infected, ART-naïve adults

Why This Matters

This hepatotoxicity liability represents the single most significant point of differentiation for procurement: aplaviroc's clinical development was terminated for safety, whereas maraviroc (MVC) received FDA approval with no excess hepatotoxicity signal over placebo in the MOTIVATE trials. For any study where in vivo administration or hepatocyte exposure is planned, this must dictate compound selection.

• [1] Nichols WG, Steel HM, Bonny T, et al. Hepatotoxicity observed in clinical trials of aplaviroc (GW873140). Antimicrob Agents Chemother. 2008;52(3):858-865. doi:10.1128/AAC.00821-07. View Source

Susceptibility of Maraviroc-Resistant HIV-1

A maraviroc-resistant CCR5-tropic HIV-1 isolate (derived from clinical isolate CC1/85 by serial passage) carrying V3 loop mutations at gp120 residues 316 and 323 was completely resistant to maraviroc yet retained full susceptibility to aplaviroc [1]. Reverse mutation of residues 316 and 323 restored wild-type maraviroc susceptibility. Interestingly, high concentrations of maraviroc were shown to block aplaviroc's activity against the maraviroc-resistant virus, consistent with a model where the resistant virus utilizes maraviroc-bound CCR5 for entry but cannot utilize aplaviroc-bound CCR5 [1].

Maraviroc-Resistant HIV-1

Head-to-head

Full susceptibility retained; maraviroc completely resistant

V3 loop mutant (residues 316,323)

Non-overlapping resistance context

PhenoSense assay; PBL passage

Evidence Dimension	Susceptibility of recombinant maraviroc-resistant HIV-1 (CC1/85 Env in NL4-3 backbone)
Target Compound Data	Aplaviroc: Full susceptibility retained (no shift in IC50)
Comparator Or Baseline	Maraviroc: Complete resistance; Susceptibility restored upon reversion of gp120 residues 316 and 323 to wild-type sequence
Quantified Difference	Qualitative binary: virus clone fully resistant to maraviroc but fully sensitive to aplaviroc; exact IC50 fold-change not reported but described as 'completely resistant' vs. 'retained susceptibility'
Conditions	In vitro serial passage of primary isolate CC1/85 in peripheral blood lymphocytes (PBLs) under maraviroc selection; recombinant virus tested in phenotypic susceptibility assay (PhenoSense)

Why This Matters

This non-overlapping resistance profile means aplaviroc is an essential tool compound for dissecting distinct CCR5 antagonist binding modes and for screening next-generation entry inhibitors intended to overcome maraviroc resistance — a direct translational need in HIV drug discovery.

• [1] Westby M, Smith-Burchnell C, Mori J, et al. Reduced maximal inhibition in phenotypic susceptibility assays indicates that viral strains resistant to the CCR5 antagonist maraviroc utilize inhibitor-bound receptor for entry. J Virol. 2007;81(5):2359-2371. doi:10.1128/JVI.02006-06. View Source

Aplaviroc Research Applications

HIV-1 Entry Mechanism Studies

Aplaviroc's sub-nanomolar IC50 against wild-type and MDR R5 HIV-1 strains (0.1–0.6 nM) [1] and its high-affinity CCR5 binding (Kd ~2.9 nM) [1] make it an ideal positive-control entry inhibitor for HIV neutralization and receptor blocking assays. Its retained potency against MDR variants that show reduced susceptibility to zidovudine, nelfinavir, and saquinavir [1] provides a critical reference tool in phenotypic resistance panels where RT/protease inhibitor escape is present.

CCR5 Functional Selectivity Studies

Aplaviroc is the only early small-molecule CCR5 antagonist that preserves endogenous CC-chemokine function (70% RANTES-induced chemotaxis retained at antiviral IC50 vs. 18% and 8% for SCH-C and TAK-779, respectively) [1]. This 'function-sparing' property at antiviral-effective concentrations is essential for studying allosteric functional selectivity at CCR5, biased signaling pathways, and the interplay between HIV entry blockade and immune cell trafficking [2]. Researchers investigating CCL3L1-mediated CCR5 internalization can use aplaviroc to dissect entry inhibition from receptor down-modulation [2].

CCR5 Antagonist Cross-Resistance Profiling

The observation that a maraviroc-resistant clinical isolate-derived virus (CC1/85 Env-V3 loop mutant) is fully cross-susceptible to aplaviroc [1] establishes aplaviroc as an essential comparator compound in resistance profiling panels. Drug discovery programs targeting HIV entry inhibitors with activity against maraviroc-resistant strains should include aplaviroc as a reference to differentiate compound binding modes and to validate that novel compounds do not share the maraviroc resistance pathway. The distinct non-overlapping resistance mechanism provides a practical tool to probe gp120-CCR5 binding interface plasticity [1].

Hepatotoxicity Mechanistic Studies

Aplaviroc serves as a well-characterized molecule-intrinsic hepatotoxicant for mechanistic DILI research. Preclinical data demonstrate 70- to 100-fold liver-to-blood concentration ratios driven by OATP1B1 substrate/inhibitor activity [1]. The clinical hepatotoxicity signal (6.0% grade ≥2 ALT elevation vs. 3.6% controls) [1] and the compound's predominant CYP3A4-mediated metabolism with weak time-dependent CYP3A inhibition [1] make aplaviroc a valuable tool for studying hepatic transporter-mediated toxicity mechanisms distinct from class-wide CCR5 antagonism safety concerns. This is directly applicable to in vitro hepatocyte assays, sandwich-cultured hepatocyte biliary clearance models, and OATP1B1-overexpressing cell line studies investigating structure-toxicity relationships.

Application

Selection Property

Validation Focus

HIV-1 entry inhibitor studies

CCR5 binding affinity context

Entry inhibition endpoint against wild-type and MDR strains

CCR5 functional selectivity research

Chemokine axis preservation at antiviral concentrations

RANTES/MIP-1β chemotaxis and internalization assay

Cross-resistance profiling

Non-overlapping resistance to maraviroc-resistant isolates

Susceptibility testing in gp120 V3 loop mutant models

Hepatotoxicity mechanistic studies

Molecule-intrinsic hepatic uptake (OATP1B1)

ALT/bilirubin endpoint monitoring; hepatocellular exposure models

• [1] Maeda K, Nakata H, Koh Y, et al. Spirodiketopiperazine-based CCR5 inhibitor which preserves CC-chemokine/CCR5 interactions and exerts potent activity against R5 human immunodeficiency virus type 1 in vitro. J Virol. 2004;78(16):8654-8662. doi:10.1128/JVI.78.16.8654-8662.2004. View Source
• [2] Muniz-Medina VM, Jones S, Maglich JM, et al. The relative activity of "function sparing" HIV-1 entry inhibitors on viral entry and CCR5 internalization: is allosteric functional selectivity a valuable therapeutic property? Mol Pharmacol. 2009;75(3):490-501. doi:10.1124/mol.108.052555. View Source
• [3] Westby M, Smith-Burchnell C, Mori J, et al. Reduced maximal inhibition in phenotypic susceptibility assays indicates that viral strains resistant to the CCR5 antagonist maraviroc utilize inhibitor-bound receptor for entry. J Virol. 2007;81(5):2359-2371. doi:10.1128/JVI.02006-06. View Source
• [4] Nichols WG, Steel HM, Bonny T, et al. Hepatotoxicity observed in clinical trials of aplaviroc (GW873140). Antimicrob Agents Chemother. 2008;52(3):858-865. doi:10.1128/AAC.00821-07. View Source